6-methyl-5-[(2-methylcyclohexyl)amino]-1,2,4-triazin-3(2H)-one

• Molecular Formula: C11H18N4O
• Molecular Weight: 222.29 g/mol
• IUPAC Name: 6-methyl-5-[(2-methylcyclohexyl)amino]-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C11H18N4O/c1-7-5-3-4-6-9(7)12-10-8(2)14-15-11(16)13-10/h7,9H,3-6H2,1-2H3,(H2,12,13,15,16)
• InChI Key: RLLGMGSYYCSQDW-UHFFFAOYSA-N
• SMILES: CC1CCCCC1NC2=NC(=O)NN=C2C

Description

6-methyl-5-[(2-methylcyclohexyl)amino]-1,2,4-triazin-3(2H)-one is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a triazine derivative that has shown promise in a variety of fields, including pharmacology, biochemistry, and neuroscience. In

Mechanism of Action

The mechanism of action of 6-methyl-5-[(2-methylcyclohexyl)amino]-1,2,4-triazin-3(2H)-one is not yet fully understood. However, it is believed that this compound may act on a variety of molecular targets, including receptors, enzymes, and ion channels. By modulating the activity of these targets, this compound may be able to produce a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
Studies have shown that 6-methyl-5-[(2-methylcyclohexyl)amino]-1,2,4-triazin-3(2H)-one has a variety of biochemical and physiological effects. For example, this compound has been shown to modulate the activity of various enzymes, including kinases and phosphatases. In addition, this compound has also been shown to modulate the activity of various receptors, including G protein-coupled receptors and ionotropic receptors.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-methyl-5-[(2-methylcyclohexyl)amino]-1,2,4-triazin-3(2H)-one in lab experiments is its potential as a drug candidate. This compound has shown promise as a treatment for various diseases, including cancer and neurological disorders. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are many potential future directions for research on 6-methyl-5-[(2-methylcyclohexyl)amino]-1,2,4-triazin-3(2H)-one. One area of research that is currently being explored is the development of more effective synthesis methods for this compound. In addition, researchers are also investigating the potential applications of this compound in other fields, such as materials science and nanotechnology. Finally, there is ongoing research on the potential therapeutic applications of this compound, particularly in the treatment of cancer and neurological disorders.

Synthesis Methods

The synthesis of 6-methyl-5-[(2-methylcyclohexyl)amino]-1,2,4-triazin-3(2H)-one involves the reaction of 2-methylcyclohexylamine with 6-methyl-1,2,4-triazin-3(2H)-one in the presence of a suitable catalyst. This reaction results in the formation of the desired compound, which can then be purified and characterized using a variety of analytical techniques.

Scientific Research Applications

6-methyl-5-[(2-methylcyclohexyl)amino]-1,2,4-triazin-3(2H)-one has been investigated for its potential applications in a variety of scientific research fields. One of the most promising areas of research has been in the field of pharmacology, where this compound has shown potential as a drug candidate for the treatment of various diseases. In addition, this compound has also been studied for its potential applications in biochemistry, where it has been shown to have a variety of biochemical effects.